Cas no 38552-36-2 (1-[4-(dimethylamino)phenyl]-5-(4-methylphenyl)penta-1,4-dien-3-one)

• Product Name: 1-[4-(dimethylamino)phenyl]-5-(4-methylphenyl)penta-1,4-dien-3-one
• CAS No: 38552-36-2
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• CID: 923654
• PubChem ID: 6365412
• Update Time: 2025-04-19

1-[4-(dimethylamino)phenyl]-5-(4-methylphenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(dimethylamino)phenyl]-5-(4-methylphenyl)penta-1,4-dien-3-one
• (1E,4E)-1-[4-(dimethylamino)phenyl]-5-(4-methylphenyl)penta-1,4-dien-3-one
• 1-(4-(Dimethylamino)phenyl)-5-(4-methylphenyl)penta-1,4-dien-3-one
• DB-222517
• 38552-36-2
• EINECS 253-997-1
• CHEMBL1767223
• NLERDPHRELGZTH-WFYKWJGLSA-N
• (1E,4E)-1-(4-dimethylaminophenyl)-5-(4-methylphenyl)penta-1,4-dien-3-one

• Inchi： 1S/C20H21NO/c1-16-4-6-17(7-5-16)10-14-20(22)15-11-18-8-12-19(13-9-18)21(2)3/h4-15H,1-3H3/b14-10+,15-11+
• InChI Key： NLERDPHRELGZTH-WFYKWJGLSA-N
• SMILES： O=C(/C=C/C1C=CC(C)=CC=1)/C=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 291.16243
• Monoisotopic Mass: 291.162314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 4.6

Experimental Properties

• Density: 1.09
• Boiling Point: 477.8°C at 760 mmHg
• Flash Point: 186.5°C
• Refractive Index: 1.644
• PSA: 20.31